Cas no 536721-25-2 (N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester)

N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester is a synthetic intermediate widely used in peptide and organic synthesis. Its key advantages include its role as a protected derivative of L-glutamic acid, facilitating selective reactions in complex molecular constructions. The tert-butyl ester group enhances solubility in organic solvents and provides stability under acidic conditions, while the palmitoyl (C16) chain offers lipophilic character for specialized applications. This compound is particularly valuable in the preparation of lipidated peptides and prodrugs, where controlled release or improved membrane permeability is desired. Its well-defined structure ensures reproducibility in research and industrial processes.
N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester structure
536721-25-2 structure
Product Name:N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester
CAS No:536721-25-2
MF:C25H47NO5
MW:441.644388437271
CID:1004783
PubChem ID:71441865
Update Time:2025-05-21

N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester
    • (4S)-4-(hexadecanoylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate
    • (S)-5-tert-butoxy-5-oxo-4-palmitamidopentanoic acid
    • N-(1-Oxohexadecyl)-L
    • D86365
    • LXTVAOWDMLOIBO-NRFANRHFSA-N
    • MFCD30489507
    • 536721-25-2
    • ZB1000
    • (4S)-4-(hexadecanoylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
    • N-(1-Oxohexadecyl)-L-glutamic Acid 1-(1,1-Dimethylethyl) Ester
    • SCHEMBL1960526
    • Palm-Glu-OtBu
    • (S)-5-(tert-Butoxy)-5-oxo-4-palmitamidopentanoic acid
    • DB-320165
    • AMY4568
    • Inchi: 1S/C25H47NO5/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(27)26-21(19-20-23(28)29)24(30)31-25(2,3)4/h21H,5-20H2,1-4H3,(H,26,27)(H,28,29)/t21-/m0/s1
    • InChI Key: LXTVAOWDMLOIBO-NRFANRHFSA-N
    • SMILES: O(C([C@H](CCC(=O)O)NC(CCCCCCCCCCCCCCC)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 440.33800
  • Monoisotopic Mass: 441.34542360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 21
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • Density: 0.990±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (9.7E-4 g/L) (25 ºC),
  • PSA: 99.02000
  • LogP: 6.87180

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N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester Suppliers

Shanghai Joy Biotech Ltd
Gold Member
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(CAS:536721-25-2)Palm-L-Glu-OtBu
Order Number:JY045
Stock Status:in Stock
Quantity:100g;1kg;10kg;25kg
Purity:98%
Pricing Information Last Updated:Friday, 30 May 2025 09:05
Price ($):discuss personally
Email:miley@joybiotech.com
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Shanghai Joy Biotech Ltd
(CAS:536721-25-2)Palm-L-Glu-OtBu
JY045
Purity:98%
Quantity:100g;1kg;10kg;25kg
Price ($):Inquiry
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